(1-Methyl-1H-pyrazol-5-yl)(phenyl)methanol
Overview
Description
“(1-Methyl-1H-pyrazol-5-yl)(phenyl)methanol” is a chemical compound with the empirical formula C11H12N2O and a molecular weight of 188.23 . It is a solid in form . This compound is used as an intermediate to prepare nonracemic γ-bicyclic heteroarylpiperazine- and heteroarylpiperidine-substituted prolinylthiazolidines, which are selective and orally active dipeptidylpeptidase 4 inhibitors for use as antidiabetic agents .
Synthesis Analysis
The synthesis of similar compounds has been described in the literature . For example, a method for preparing 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl) piperazine involves using 3-oxy-dithiomethyl butyrate, piperazine, and phenylhydrazine as starting materials through nucleophilic substitution and cyclization under acid catalysis . This method avoids the use of highly toxic or expensive reagents, has short reaction steps, good safety, and is simple and convenient, making it suitable for large-scale industrial production .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES string CN1C(C(C2=CC=CC=C2)O)=CC=N1
. The InChI code for this compound is 1S/C11H12N2O/c1-13-10(7-8-12-13)11(14)9-5-3-2-4-6-9/h2-8,11,14H,1H3
.
Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a melting point of 108-112°C .
Mechanism of Action
The mechanism of action of “(1-Methyl-1H-pyrazol-5-yl)(phenyl)methanol” is not explicitly stated in the available literature. However, compounds derived from it have been used as dipeptidylpeptidase 4 inhibitors, which are used as antidiabetic agents .
Safety and Hazards
The safety information for “(1-Methyl-1H-pyrazol-5-yl)(phenyl)methanol” indicates that it is classified as a combustible, acute toxic Cat.3/toxic compound or compound which causes chronic effects . It is recommended to avoid getting it in eyes, on skin, or on clothing, and to avoid ingestion and inhalation .
Future Directions
The future directions for “(1-Methyl-1H-pyrazol-5-yl)(phenyl)methanol” could involve its use in the synthesis of more potent and selective dipeptidylpeptidase 4 inhibitors for the treatment of diabetes . Further research could also explore other potential therapeutic applications of this compound and its derivatives.
Relevant Papers
The relevant papers for “this compound” include studies on its synthesis , its use as an intermediate in the preparation of dipeptidylpeptidase 4 inhibitors , and investigations of its structural and spectral properties .
Properties
IUPAC Name |
(2-methylpyrazol-3-yl)-phenylmethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O/c1-13-10(7-8-12-13)11(14)9-5-3-2-4-6-9/h2-8,11,14H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYVGFRVKQOCGDA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=N1)C(C2=CC=CC=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10449209 | |
Record name | (1-Methyl-1H-pyrazol-5-yl)(phenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10449209 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
32500-65-5 | |
Record name | (1-Methyl-1H-pyrazol-5-yl)(phenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10449209 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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